Cas no 22751-18-4 (Urea,N-(2,4-dinitrophenyl)-N'-nitro-)

Urea,N-(2,4-dinitrophenyl)-N'-nitro- Properties

Names and Identifiers

• Urea,N-(2,4-dinitrophenyl)-N'-nitro-
• N-(2,4-Dinitrophenyl)-N'-nitrourea
• Urea,1-(2,4-dinitrophenyl)-3-nitro- (6CI,8CI)
• 1-nitro-3-(2,4-dinitrophenyl)urea

• InChIKey： OCSJLKWIUYHFSL-UHFFFAOYSA-N
• Inchi： 1S/C7H5N5O7/c13-7(9-12(18)19)8-5-2-1-4(10(14)15)3-6(5)11(16)17/h1-3H,(H2,8,9,13)
• SMILES： N([N+]([O-])=O)C(NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 271.01895
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 271.019
• Heavy Atom Count: 19
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 182A^2

Experimental Properties

• PSA: 170.55
• Refractive Index: 1.8000 (estimate)
• Boiling Point: 414.23°C (rough estimate)
• Density: 1.7535 (rough estimate)